Cas no 887587-24-8 (2-(3-methyl-4-piperidyl)acetic acid)

2-(3-methyl-4-piperidyl)acetic acid structure
887587-24-8 structure
Product Name:2-(3-methyl-4-piperidyl)acetic acid
CAS No:887587-24-8
MF:C8H15NO2
MW:157.210202455521
CID:891873
PubChem ID:45357660
Update Time:2024-03-01

2-(3-methyl-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2'-METHYL-4'-PIPERIDINE ACETIC ACID
    • 2-(3-METHYLPIPERIDIN-4-YL)ACETIC ACID
    • SB12478
    • 2-(3-methyl-4-piperidyl)acetic acid
    • Inchi: 1S/C8H15NO2/c1-6-5-9-3-2-7(6)4-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
    • InChI Key: GFBDQTKDCVNTTR-UHFFFAOYSA-N
    • SMILES: OC(CC1CCNCC1C)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: -1.8

2-(3-methyl-4-piperidyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-1G
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
1g
¥ 1,148.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-5G
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
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¥ 2,303.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2-(3-Methylpiperidin-4-yl)acetic acid
887587-24-8 98%
1g
¥1502.00 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-100.0mg
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
100.0mg
¥337.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-250.0mg
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
250.0mg
¥454.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-500.0mg
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
500.0mg
¥752.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-1.0g
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
1.0g
¥1128.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07692-5.0g
2-(3-methyl-4-piperidyl)acetic acid
887587-24-8 95%
5.0g
¥2262.0000 2025-04-11
Ambeed
A1380479-100mg
2-(3-Methylpiperidin-4-yl)acetic acid
887587-24-8 98%
100mg
$78.0 2025-04-15
Ambeed
A1380479-250mg
2-(3-Methylpiperidin-4-yl)acetic acid
887587-24-8 98%
250mg
$105.0 2025-04-15
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